Cas no 177748-58-2 (4-benzyloxolan-3-one)

• Product Name: 4-benzyloxolan-3-one
• CAS No: 177748-58-2
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 3816525
• PubChem ID: 10845001
• Update Time: 2025-06-13

4-benzyloxolan-3-one Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Furanone, dihydro-4-(phenylmethyl)-
• 4-benzyloxolan-3-one
• 4-BENZYLDIHYDROFURAN-3(2H)-ONE
• CHA74858
• EN300-1708237
• AT45029
• 177748-58-2

• Inchi： 1S/C11H12O2/c12-11-8-13-7-10(11)6-9-4-2-1-3-5-9/h1-5,10H,6-8H2
• InChI Key： UABYXFFGUUYCAX-UHFFFAOYSA-N
• SMILES： O1CC(CC2=CC=CC=C2)C(=O)C1

Computed Properties

• Exact Mass: 176.083729621Da
• Monoisotopic Mass: 176.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-benzyloxolan-3-one

Comprehensive Overview of 4-Benzyloxolan-3-one (CAS No. 177748-58-2): Properties, Applications, and Industry Insights

4-Benzyloxolan-3-one (CAS No. 177748-58-2) is a specialized organic compound gaining attention in pharmaceutical and fragrance research due to its unique structural features. This heterocyclic ketone derivative, characterized by a benzyl-substituted oxolane ring, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₁₁H₁₂O₂ and distinct oxolan-3-one core make it valuable for designing bioactive molecules, particularly in flavor-enhancing agents and medicinal chemistry scaffolds.

Recent studies highlight the compound's role in green chemistry applications, aligning with the global push for sustainable synthesis methods. Researchers are exploring catalyst-free reactions involving 4-benzyloxolan-3-one to reduce environmental impact—a topic frequently searched in academic databases like SciFinder and Reaxys. The compound's low toxicity profile (as per OECD guidelines) further enhances its appeal for cosmetic ingredient formulations, addressing the growing demand for eco-friendly personal care products.

From a technical perspective, 177748-58-2 exhibits notable stability under ambient conditions (melting point 82-84°C) while remaining soluble in common organic solvents. This balance makes it ideal for multi-step organic synthesis—a frequently searched term among chemistry professionals. Advanced spectroscopic data (including ¹H NMR and IR spectra) confirm the compound's ketone carbonyl stretch at 1715 cm^-1 and characteristic aromatic proton signals between 7.2-7.4 ppm, crucial for quality control in industrial production.

The pharmaceutical industry shows particular interest in 4-benzyloxolan-3-one derivatives for their potential biological activity modulation. Patent literature reveals applications in neurological target molecules, correlating with trending searches about "Alzheimer's disease drug candidates." When combined with computational chemistry tools (another high-search-volume topic), researchers can predict the compound's binding affinity for specific protein targets, accelerating drug discovery workflows.

In fragrance development, the compound's balanced lipophilicity (LogP ≈ 2.1) enables effective odorant delivery systems. Perfumers value its ability to enhance woody-amber accords—a niche but growing market segment. Analytical techniques like GC-MS fragmentation patterns help identify trace amounts in complex formulations, addressing quality assurance challenges often discussed in flavor and fragrance forums.

Manufacturers of 4-benzyloxolan-3-one prioritize continuous flow chemistry methods to improve yield (typically >85%) and reduce byproducts. This aligns with industry 4.0 trends in chemical production, where automated systems and process analytical technology (PAT) dominate professional discourse. The compound's shelf-life extension strategies—often searched by formulation chemists—involve nitrogen-blanketed storage to prevent oxidative degradation.

Emerging applications include electronic material precursors, where the compound's conjugated system shows promise for organic semiconductors. Materials science researchers investigating "non-fullerene acceptors" (a trending keyword in energy research) have cited derivatives of 177748-58-2 in recent photovoltaic studies. Such interdisciplinary potential makes this molecule a subject of ongoing structure-activity relationship investigations across multiple scientific domains.

Regulatory compliance remains straightforward for 4-benzyloxolan-3-one, as it currently falls outside major chemical restriction lists. Safety data sheets recommend standard laboratory handling protocols—gloves and eye protection—with no reported skin sensitization issues. This regulatory status, combined with its synthetic utility, positions the compound favorably for global supply chain integration in specialty chemicals.

Future research directions may explore the compound's enantioselective synthesis (a hot topic in asymmetric catalysis) and biocatalytic production methods. The rise of AI-assisted retrosynthesis tools has generated new interest in optimizing routes to benzyloxolanone derivatives, as evidenced by increased search volumes for "machine learning in organic synthesis." These developments suggest expanding applications for CAS 177748-58-2 in next-generation chemical manufacturing.